Cas no 55809-08-0 (Urea, (5-cyclopropyl-3-isoxazolyl)trimethyl-)

55809-08-0 structure
Product name:Urea, (5-cyclopropyl-3-isoxazolyl)trimethyl-
Urea, (5-cyclopropyl-3-isoxazolyl)trimethyl- Chemical and Physical Properties
Names and Identifiers
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- Urea, (5-cyclopropyl-3-isoxazolyl)trimethyl-
- 1-(5-cyclopropyl-1,2-oxazol-3-yl)-1,3,3-trimethylurea
- DTXSID70787376
- 55809-08-0
- N-(5-Cyclopropyl-1,2-oxazol-3-yl)-N,N',N'-trimethylurea
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- Inchi: InChI=1S/C10H15N3O2/c1-12(2)10(14)13(3)9-6-8(15-11-9)7-4-5-7/h6-7H,4-5H2,1-3H3
- InChI Key: CAOCPRLQILCWQM-UHFFFAOYSA-N
- SMILES: C1(C2ON=C(N(C)C(=O)N(C)C)C=2)CC1
Computed Properties
- Exact Mass: 209.11655
- Monoisotopic Mass: 209.116426730g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 49.6Ų
Experimental Properties
- PSA: 49.58
Urea, (5-cyclopropyl-3-isoxazolyl)trimethyl- Related Literature
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Felcia Lai,Jonathan J. Du,Linda Váradi,Daniel Baker,Paul W. Groundwater,Jacob Overgaard,James A. Platts,David E. Hibbs Phys. Chem. Chem. Phys., 2016,18, 28802-28818
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Shunsuke Kanai,Ippei Nagahara,Yusuke Kita,Keigo Kamata Chem. Sci., 2017,8, 3146-3153
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Suzhi Li,Pengtao Ma,Jingping Wang,Yuanyuan Guo,Haizhu Niu,Junwei Zhao,Jingyang Niu CrystEngComm, 2010,12, 1718-1721
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Dilidaer Yusufu,Ri Han,Andrew Mills Analyst, 2020,145, 4124-4129
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Kyoung Sunwoo,Kondapa Naidu Bobba,Ja-Yun Lim,Taegun Park,Arup Podder,June Seok Heo,Seung Gwan Lee,Jong Seung Kim Chem. Commun., 2017,53, 1723-1726
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